Cas no 681157-61-9 (N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide)

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide is a heterocyclic compound featuring a chromenothiazole core fused with a dimethoxybenzamide moiety. This structure imparts unique electronic and steric properties, making it a promising candidate for applications in medicinal chemistry and materials science. The chromenothiazole scaffold is known for its bioactivity, particularly in targeting enzymes and receptors, while the dimethoxybenzamide group enhances solubility and binding affinity. The compound's rigid fused-ring system contributes to stability and selectivity in molecular interactions. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications. This compound is primarily utilized in exploratory studies for drug development and organic electronic materials.
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide structure
681157-61-9 structure
Product Name:N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
CAS No:681157-61-9
MF:C19H16N2O4S
MW:368.406343460083
CID:5835881
PubChem ID:4343619
Update Time:2025-05-24

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4H-chromeno[4,3-d]thiazol-2-yl)-2,4-dimethoxybenzamide
    • Benzamide, N-4H-[1]benzopyrano[4,3-d]thiazol-2-yl-2,4-dimethoxy-
    • N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
    • AKOS024581132
    • N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-2,4-dimethoxybenzamide
    • Oprea1_462444
    • F0536-0227
    • ZINC04224000
    • 681157-61-9
    • Inchi: 1S/C19H16N2O4S/c1-23-11-7-8-13(15(9-11)24-2)18(22)21-19-20-17-12-5-3-4-6-14(12)25-10-16(17)26-19/h3-9H,10H2,1-2H3,(H,20,21,22)
    • InChI Key: QAZGJIBPEWSDMM-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2C3=CC=CC=C3OCC=2S1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

  • Exact Mass: 368.08307817g/mol
  • Monoisotopic Mass: 368.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 97.9Ų

Experimental Properties

  • Density: 1.381±0.06 g/cm3(Predicted)
  • pka: 7.46±0.20(Predicted)

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0536-0227-2μmol
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0536-0227-5μmol
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0536-0227-10μmol
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0536-0227-20μmol
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0536-0227-1mg
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0536-0227-2mg
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0536-0227-3mg
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0536-0227-4mg
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0536-0227-5mg
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0536-0227-10mg
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
681157-61-9 90%+
10mg
$79.0 2023-05-17

Additional information on N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide

Research Brief on N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide (CAS: 681157-61-9)

Recent studies on N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide (CAS: 681157-61-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique chromeno-thiazole scaffold, has garnered attention for its promising biological activities, particularly in the modulation of key cellular pathways involved in inflammation and oncology. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications for future drug development.

The synthesis and structural elucidation of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide have been detailed in recent publications, emphasizing its robust chemical stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. These foundational studies are critical for ensuring the reproducibility of subsequent pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy as a potent inhibitor of specific kinase targets, such as PI3K and mTOR, which are implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide exhibited significant anti-proliferative effects against breast cancer cell lines (IC50 values in the nanomolar range). Mechanistic insights revealed that the compound induces apoptosis via caspase-3 activation and suppresses angiogenesis by downregulating VEGF expression.

Beyond oncology, preliminary data suggest potential applications in inflammatory diseases. A recent preprint on bioRxiv highlighted the compound's ability to attenuate NF-κB signaling, thereby reducing pro-inflammatory cytokine production in macrophage models. These findings position N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide as a versatile scaffold for developing multi-targeted therapeutics.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Current research is focused on structural modifications to enhance solubility and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this molecule into preclinical trials, with particular emphasis on formulation strategies and toxicology assessments.

In conclusion, N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide represents a promising candidate for further development in both anticancer and anti-inflammatory therapies. Its dual mechanism of action and synthetic tractability make it a valuable addition to the medicinal chemist's toolkit. Future studies should prioritize translational research to bridge the gap between bench discoveries and clinical applications.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.